N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C20H16ClN5O2/c21-15-6-8-16(9-7-15)26-19-17(11-24-26)20(28)25(13-23-19)12-18(27)22-10-14-4-2-1-3-5-14/h1-9,11,13H,10,12H2,(H,22,27)
• InChI Key: ZGRRSTNFVWAWOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN5O2
• Molecular Weight: 393.8 g/mol
• CAS No.: 852441-23-7

Description

“N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide” is a chemical compound with potential applications in scientific research. It’s a heterocyclic compound containing a pyrazolo[3,4-d]pyrimidine linkage. This compound has been reported to have pharmacological potential as antiviral, antimicrobial, antitumor, and other therapeutic effects.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Research on pyrazolo[3,4-d]pyrimidine analogues has primarily focused on their synthesis and potential as therapeutic agents. For instance, Taylor and Patel (1992) elaborated on the synthesis of several pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, highlighting the importance of palladium-catalyzed C-C coupling reactions in their synthesis (E. Taylor & H. Patel, 1992). This synthesis route could potentially be applicable or relevant to the synthesis of N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide, showcasing the chemical versatility and potential for modification inherent in these compounds.

Photovoltaic and Electronic Properties

Further, Mary et al. (2020) focused on the spectroscopic, quantum mechanical studies, and photovoltaic efficiency modeling of bioactive benzothiazolinone acetamide analogs, including compounds with structural features similar to this compound. Their research demonstrated good light harvesting efficiency (LHE) and favorable free energy of electron injection, suggesting potential applications in dye-sensitized solar cells (DSSCs) (Y. Mary et al., 2020). This indicates that similar compounds could find applications in the field of renewable energy, specifically in improving the efficiency of photovoltaic devices.

Antitumor Activity

Research on pyrazolo[3,4-d]pyrimidine derivatives also extends into the biomedical field, with El-Morsy et al. (2017) evaluating the antitumor activity of a series of derivatives against the human breast adenocarcinoma cell line MCF7. Their findings highlighted certain derivatives as showing mild to moderate activity, pointing to the potential therapeutic applications of these compounds in cancer treatment (A. El-Morsy, Mohamed El-Sayed, & Hamada S. Abulkhair, 2017).